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Compound of Interest

Compound Name: Agrimoniin

Cat. No.: B1591192 Get Quote

Disclaimer: Specific disposal instructions for Agrimoniin are not readily available in public

documentation. As a naturally derived polyphenolic compound intended for research use,

Agrimoniin should be handled with care, assuming it may have biological activity. This guide

provides a framework for its proper disposal based on established safety protocols for non-

hazardous and low-toxicity chemical waste. Researchers must always consult their institution's

Environmental Health and Safety (EHS) department for specific guidelines and comply with all

local, state, and federal regulations.

Essential Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to handle Agrimoniin with appropriate

personal protective equipment (PPE). Given its nature as a bioactive compound, it should be

treated with a degree of caution.

Recommended Personal Protective Equipment:
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PPE Category Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin and Body Protection
A standard laboratory coat, long-sleeved

clothing, and closed-toe shoes are mandatory.

Respiratory Protection

Work should be conducted in a well-ventilated

area. If generating aerosols or dust, a certified

chemical fume hood should be used.

Step-by-Step Disposal Protocol
The recommended method for the disposal of Agrimoniin and any contaminated materials is

through your institution's hazardous or chemical waste disposal program, managed by the EHS

department. In-lab chemical degradation is not advised without validated protocols specific to

the compound.

Waste Identification and Classification:

Based on available information, pure Agrimoniin is not classified as an acutely hazardous

waste. However, it should be treated as a chemical waste.

Solutions containing Agrimoniin should be classified based on the solvent used. For

example, a solution of Agrimoniin in a halogenated solvent should be disposed of as

halogenated waste.

Waste Segregation:

Solid Waste: Collect solid Agrimoniin waste, including contaminated consumables (e.g.,

weigh boats, contaminated paper towels), in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect liquid waste containing Agrimoniin in a separate, sealed, and

chemical-resistant container. Do not mix with other waste streams unless explicitly
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permitted by your institution's EHS guidelines.

Sharps Waste: Any sharps (e.g., needles, Pasteur pipettes) contaminated with

Agrimoniin should be disposed of in a designated sharps container.

Labeling of Waste Containers:

Clearly label all waste containers with "Hazardous Waste" or "Chemical Waste" as per

your institution's policy.

The label must include the full chemical name: "Agrimoniin (CAS No. 82203-01-8)".

List all constituents of the waste, including solvents and their approximate concentrations.

Include the date of waste accumulation and the name of the principal investigator or

laboratory.

Storage of Chemical Waste:

Store sealed waste containers in a designated, well-ventilated, and secure satellite

accumulation area.

Ensure that the storage area is away from general laboratory traffic and incompatible

materials.

Waste Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's procedures

to request a waste pickup from the EHS department.

Summary of Laboratory Waste Categories
The following table provides a general overview of common laboratory waste streams to aid in

proper segregation.
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Waste Category Description Examples Disposal Container

Non-Hazardous Solid

Waste

Solid waste that is not

chemically,

biologically, or

radiologically

contaminated.

Uncontaminated

paper towels, gloves,

packaging materials.

Regular trash

receptacle.

Chemical Solid Waste

Solid materials

contaminated with

chemicals.

Agrimoniin powder,

contaminated weigh

paper, gloves, and

wipes.

Labeled solid

chemical waste

container.

Non-Halogenated

Liquid Waste

Organic solvents that

do not contain

halogens.

Ethanol, methanol,

acetone, hexane

solutions containing

Agrimoniin.

Labeled non-

halogenated liquid

waste container.

Halogenated Liquid

Waste

Organic solvents that

contain halogens.

Dichloromethane,

chloroform solutions

containing Agrimoniin.

Labeled halogenated

liquid waste container.

Aqueous Waste
Water-based solutions

containing chemicals.

Buffer solutions

containing Agrimoniin.

Labeled aqueous

waste container.

Sharps Waste

Any item that can

puncture or cut skin

and is contaminated

with chemical,

biological, or

radioactive material.

Needles, scalpels,

glass Pasteur pipettes

contaminated with

Agrimoniin.

Puncture-resistant

sharps container.

Agrimoniin Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of Agrimoniin
waste in a laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

